Cas no 2386-28-9 (4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylic acid)

4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylic acid structure
2386-28-9 structure
Product Name:4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
CAS No:2386-28-9
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD08854966
CID:271788
PubChem ID:223277
Update Time:2025-04-19

4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid, 4-acetyl-3,5-dimethyl-
    • 4-ACETYL-3,5-DIMETHYL-1H-PYRROLE-2-CARBOXYLIC ACID
    • 3,5-dimethyl-4-acetylpyrrole-2-carboxylic acid
    • 3-Acetyl-5-carboxy-2,4-dimethyl-pyrrol
    • 4-Acetyl-3,5-dimethyl-2-pyrrolecarboxylic acid
    • 4-Acetyl-3,5-dimethyl-pyrrol-2-carbonsaeure
    • 4-acetyl-3,5-dimethylpyrrole-2-carboxylic acid
    • NSC-10760
    • BB 0218434
    • BS-3984
    • SB62405
    • HMS2701K16
    • 2386-28-9
    • CHEMBL1876820
    • SQFWNYAZHOVSPA-UHFFFAOYSA-N
    • 4-Acetyl-3,5-dimethylpyrrole carboxylic acid
    • MLS000703735
    • DTXSID10278950
    • EN300-17326
    • SR-01000389010-1
    • Z56921394
    • 1H-Pyrrole-2-carboxylic acid, 4-acetyl-3,5-dimethyl-
    • SCHEMBL1411774
    • FT-0634239
    • SR-01000389010
    • 4-Acetyl-3,5-dimethyl-2-pyrrolecarboxylic acid, 95%
    • InChI=1/C9H11NO3/c1-4-7(6(3)11)5(2)10-8(4)9(12)13/h10H,1-3H3,(H,12,13
    • NSC10760
    • 2-Pyrrolecarboxylic acid, 4-acetyl-3,5-dimethyl-
    • AKOS000120963
    • AH-357/03462063
    • 4-ACETYL-3,5-DIMETHYL-1H-PYRROLE-2-CARBOXYLICACID
    • SMR000274100
    • J-015243
    • MFCD00022374
    • F0266-4226
    • DB-046270
    • STK282920
    • G77466
    • BBL003979
    • ALBB-018646
    • 4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
    • MDL： MFCD08854966
    • Inchi： 1S/C9H11NO3/c1-4-7(6(3)11)5(2)10-8(4)9(12)13/h10H,1-3H3,(H,12,13)
    • InChI Key： SQFWNYAZHOVSPA-UHFFFAOYSA-N
    • SMILES： O=C(C)C1=C(C)NC(C(=O)O)=C1C

Computed Properties

  • Exact Mass: 181.07400
  • Monoisotopic Mass: 181.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.2A^2
  • XLogP3: 1

Experimental Properties

  • Density: 1.255
  • Melting Point: 205-207 °C (lit.)
  • Boiling Point: 396.7°Cat760mmHg
  • Flash Point: 193.7°C
  • PSA: 70.16000
  • LogP: 1.53230
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-acetyl-3,5-dimethyl-1H-pyrrole-2-carboxylic acid Pricemore >>

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